4-[4-(4-nitrophenyl)piperazin-1-yl]-5,7-diphenyl-7H-pyrrolo[2,3-d]pyrimidine

• Molecular Formula: C28H24N6O2
• Molecular Weight: 476.5 g/mol
• IUPAC Name: 4-[4-(4-nitrophenyl)piperazin-1-yl]-5,7-diphenylpyrrolo[2,3-d]pyrimidine
• InChI: InChI=1S/C28H24N6O2/c35-34(36)24-13-11-22(12-14-24)31-15-17-32(18-16-31)27-26-25(21-7-3-1-4-8-21)19-33(28(26)30-20-29-27)23-9-5-2-6-10-23/h1-14,19-20H,15-18H2
• InChI Key: RLCNEUHRBRXQCF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C3=NC=NC4=C3C(=CN4C5=CC=CC=C5)C6=CC=CC=C6

Description

1-{5,7-DIPHENYL-7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL}-4-(4-NITROPHENYL)PIPERAZINE is a complex organic compound that belongs to the class of pyrrolopyrimidines This compound is characterized by its unique structure, which includes a pyrrolo[2,3-d]pyrimidine core substituted with phenyl groups and a nitrophenyl piperazine moiety

Preparation Methods

The synthesis of 1-{5,7-DIPHENYL-7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL}-4-(4-NITROPHENYL)PIPERAZINE typically involves multi-step organic reactions. One common synthetic route includes:

Formation of the Pyrrolo[2,3-d]pyrimidine Core: This step involves the cyclization of appropriate precursors under controlled conditions to form the pyrrolo[2,3-d]pyrimidine ring system.

Substitution with Phenyl Groups:

Attachment of the Nitrophenyl Piperazine Moiety: The final step involves the coupling of the nitrophenyl piperazine moiety to the pyrrolo[2,3-d]pyrimidine core using suitable coupling reagents and conditions

Industrial production methods may involve optimization of these steps to enhance yield and purity, often utilizing automated synthesis equipment and high-throughput screening techniques.

Chemical Reactions Analysis

1-{5,7-DIPHENYL-7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL}-4-(4-NITROPHENYL)PIPERAZINE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions, particularly of the nitro group, can be carried out using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The compound can undergo nucleophilic substitution reactions, especially at the piperazine moiety, to introduce different functional groups

Common reagents used in these reactions include hydrogen peroxide for oxidation, palladium on carbon for reduction, and alkyl halides for substitution. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-{5,7-DIPHENYL-7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL}-4-(4-NITROPHENYL)PIPERAZINE has a wide range of applications in scientific research:

Medicinal Chemistry: It is investigated for its potential as a kinase inhibitor, showing promise in targeting multiple kinases involved in cancer cell proliferation.

Biology: The compound is studied for its ability to induce apoptosis in cancer cells, making it a candidate for anticancer drug development.

Industry: It may be used in the development of new materials with specific electronic or optical properties due to its unique structural features.

Mechanism of Action

The mechanism of action of 1-{5,7-DIPHENYL-7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL}-4-(4-NITROPHENYL)PIPERAZINE involves its interaction with molecular targets such as kinases. The compound binds to the active site of these enzymes, inhibiting their activity and thereby blocking the signaling pathways that promote cancer cell growth and survival. This inhibition leads to cell cycle arrest and apoptosis in cancer cells .

Comparison with Similar Compounds

1-{5,7-DIPHENYL-7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL}-4-(4-NITROPHENYL)PIPERAZINE can be compared with other pyrrolopyrimidine derivatives, such as:

5,7-Diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol: Similar core structure but lacks the nitrophenyl piperazine moiety.

Pyrazolo[3,4-d]pyrimidine Derivatives: These compounds also act as kinase inhibitors but have different structural features and biological activities.

(2R)-1-[(5,6-DIPHENYL-7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL)AMINO]PROPAN-2-OL: Another related compound with potential therapeutic applications.

The uniqueness of 1-{5,7-DIPHENYL-7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL}-4-(4-NITROPHENYL)PIPERAZINE lies in its specific combination of structural elements, which confer distinct biological activities and potential therapeutic benefits.